Cas no 17117-34-9 (3-Nitrobenzanthrone)

3-Nitrobenzanthrone Properties

Names and Identifiers

• 3-Nitrotetraphen-12(7H)-one
• 3-Nitrobenzanthrone
• 3-nitrobenzo[b]phenalen-7-one
• 7H-Benz[de]anthracen-7-one,3-nitro-
• 3-Nitrobenzanthrone100µg
• 3-nitro-7H-benzo[de]anthracen-7-one
• 3-Nitro-7H-benz(de)anthracen-7-one
• 3-NITROBENZANTHRONE [IARC]
• CCRIS 9003
• QAJOWHGESRCVLY-UHFFFAOYSA-N
• Q3598796
• CHEBI:181932
• C20824
• 3-Nitro-7H-benzo[d,e]anthracen-7-one
• FT-0710181
• nitrobenzanthrone
• O4OJW7BC7W
• NS00002132
• UNII-O4OJW7BC7W
• 7H-Benz(de)anthracen-7-one, 3-nitro-
• SCHEMBL7168071
• 17117-34-9
• DTXSID60881271
• 3-NITROBENZANTHRONE
• +Expand

• InChIKey： NRUJRVKTLBOXGH-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H11NO3/c20-18-16-4-2-1-3-11(16)9-13-6-5-12-10-14(19(21)22)7-8-15(12)17(13)18/h1-8,10H,9H2
• SMILES： [N+](C1=CC2C(=C3C(=CC=2)CC2C(=CC=CC=2)C3=O)C=C1)([O-])=O

Computed Properties

• Exact Mass: 275.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 275.058243
• Heavy Atom Count: 21
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 62.9

Experimental Properties

• LogP: 4.48260
• PSA: 62.89000
• Refractive Index: 1.757
• Boiling Point: 506.2°C at 760 mmHg
• Melting Point: 248ºC
• Flash Point: 256.6°C
• Density: 1.442

3-Nitrobenzanthrone Security Information

3-Nitrobenzanthrone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%